Cas no 1823245-72-2 (5-Bromo-4-fluoro-1-methyl-1H-imidazole)

5-Bromo-4-fluoro-1-methyl-1H-imidazole is a halogenated imidazole derivative with significant utility in pharmaceutical and agrochemical research. Its bromo and fluoro substituents enhance reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. The methyl group at the 1-position improves stability, facilitating handling and storage. This compound is particularly valuable in the synthesis of biologically active molecules, including potential drug candidates and crop protection agents. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Researchers favor this building block for its balanced reactivity profile and compatibility with diverse reaction conditions.

5-Bromo-4-fluoro-1-methyl-1H-imidazole structure

1823245-72-2 structure

Product Name:5-Bromo-4-fluoro-1-methyl-1H-imidazole

CAS No:1823245-72-2

MF:C₄H₄BrFN₂

MW:178.990363121033

CID:4823805

PubChem ID:118798696

Update Time:2025-06-10

5-Bromo-4-fluoro-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-4-fluoro-1-methyl-1H-imidazole
- MFCD28119175
- AKOS027256298
- AS-39883
- CS-0139813
- 5-bromo-4-fluoro-1-methylimidazole
- 1823245-72-2
- Inchi： 1S/C4H4BrFN2/c1-8-2-7-4(6)3(8)5/h2H,1H3
- InChI Key： BQYUAFQGTXGVDM-UHFFFAOYSA-N
- SMILES： BrC1=C(N=CN1C)F

Computed Properties

Exact Mass: 177.95419g/mol
Monoisotopic Mass: 177.95419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 90.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 17.8

5-Bromo-4-fluoro-1-methyl-1H-imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A069003720-250mg	5-Bromo-4-fluoro-1-methyl-1h-imidazole	1823245-72-2	95%	250mg	$523.24	2023-09-02
Alichem	A069003720-1g	5-Bromo-4-fluoro-1-methyl-1h-imidazole	1823245-72-2	95%	1g	$1409.70	2023-09-02

5-Bromo-4-fluoro-1-methyl-1H-imidazole Related Literature

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5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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Additional information on 5-Bromo-4-fluoro-1-methyl-1H-imidazole

Recent Advances in the Study of 5-Bromo-4-fluoro-1-methyl-1H-imidazole (CAS: 1823245-72-2)

The compound 5-Bromo-4-fluoro-1-methyl-1H-imidazole (CAS: 1823245-72-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-Bromo-4-fluoro-1-methyl-1H-imidazole as a versatile building block in the synthesis of novel heterocyclic compounds. Its bromo and fluoro substituents make it particularly useful for further functionalization via cross-coupling reactions, enabling the creation of diverse molecular libraries for high-throughput screening. Researchers have successfully employed this compound in the development of kinase inhibitors, demonstrating its potential in targeting cancer-related pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's role as a key intermediate in the synthesis of selective JAK2 inhibitors. The study reported that derivatives of 5-Bromo-4-fluoro-1-methyl-1H-imidazole exhibited promising inhibitory activity against JAK2, with IC50 values in the nanomolar range. These findings suggest potential applications in the treatment of myeloproliferative disorders and other JAK2-associated diseases.

Another significant development involves the use of 5-Bromo-4-fluoro-1-methyl-1H-imidazole in the design of novel antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of imidazole-based compounds with potent activity against drug-resistant bacterial strains. The presence of both bromo and fluoro substituents was found to enhance membrane permeability and target binding, leading to improved efficacy compared to existing antimicrobials.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 5-Bromo-4-fluoro-1-methyl-1H-imidazole. A 2024 patent application disclosed an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. This development is particularly relevant for scaling up production to meet the growing demand in pharmaceutical research and development.

Looking forward, researchers are investigating the potential of 5-Bromo-4-fluoro-1-methyl-1H-imidazole in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary in vitro studies suggest that certain derivatives may modulate key enzymes involved in these conditions, though further validation is required. The compound's versatility and the ongoing research efforts position it as a valuable tool in medicinal chemistry and drug discovery pipelines.